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Compound of Interest

Compound Name: 5-Iodo-1-pentanol acetate

Cat. No.: B15095369 Get Quote

CAS Number: 65921-65-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available information on 5-Iodo-1-
pentanol acetate, a halogenated organic compound with potential applications in chemical

synthesis and research. Due to the limited publicly available data for this specific molecule, this

document also outlines a theoretical synthesis pathway and highlights areas where further

research is needed.

Core Compound Data
A summary of the essential chemical data for 5-Iodo-1-pentanol acetate is presented below.

Property Value Reference

CAS Number 65921-65-5 [1][2]

Molecular Formula C7H13IO2 [1]

Molecular Weight 256.08 g/mol [1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 5-Iodo-1-pentanol acetate are not readily

available in the public domain. However, a plausible and common method for its synthesis

would be the esterification of 5-Iodo-1-pentanol with an acetylating agent.
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Proposed Synthesis: Esterification of 5-Iodo-1-pentanol
A standard laboratory procedure for this synthesis would involve the reaction of 5-Iodo-1-

pentanol with acetic anhydride or acetyl chloride in the presence of a base or an acid catalyst.

The general steps for such a reaction are outlined below.

Materials:

5-Iodo-1-pentanol

Acetic anhydride or acetyl chloride

A suitable base (e.g., pyridine, triethylamine) or acid catalyst (e.g., sulfuric acid)

Anhydrous solvent (e.g., dichloromethane, diethyl ether)

Reagents for workup and purification (e.g., saturated sodium bicarbonate solution, brine,

drying agent like magnesium sulfate)

General Procedure:

Reaction Setup: In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 5-Iodo-1-pentanol in the chosen anhydrous solvent.

Addition of Reagents: Cool the solution in an ice bath. Slowly add the acetylating agent

(acetic anhydride or acetyl chloride) and the base or acid catalyst.

Reaction: Allow the reaction mixture to warm to room temperature and stir for a specified

period. The reaction progress can be monitored by techniques such as Thin Layer

Chromatography (TLC).

Workup: Quench the reaction by adding water or a saturated aqueous solution of sodium

bicarbonate. Separate the organic layer.

Purification: Wash the organic layer with brine, dry it over a suitable drying agent, and

concentrate it under reduced pressure. The crude product can then be purified by column

chromatography or distillation.
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The logical workflow for this proposed synthesis is depicted in the following diagram.

Proposed Synthesis of 5-Iodo-1-pentanol Acetate
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Acetic Anhydride / Acetyl Chloride

Quenching and Extraction

Purification (Chromatography/Distillation)

5-Iodo-1-pentanol Acetate

Click to download full resolution via product page

Caption: A logical workflow for the proposed synthesis of 5-Iodo-1-pentanol acetate.

Signaling Pathways and Biological Activity
There is currently no available information in the reviewed literature regarding the involvement

of 5-Iodo-1-pentanol acetate in any specific signaling pathways or its detailed biological

activity. Its structural similarity to other alkyl halides suggests potential use as an alkylating

agent in organic synthesis, which could translate to reactivity with biological macromolecules.

However, without experimental data, any discussion of its biological role remains speculative.

Applications and Future Research
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The primary application of 5-Iodo-1-pentanol acetate is likely as a synthetic intermediate. The

presence of a terminal iodide allows for nucleophilic substitution reactions, while the acetate

group can be hydrolyzed to reveal a primary alcohol. This dual functionality makes it a

potentially useful building block in the synthesis of more complex molecules in the fields of

medicinal chemistry and materials science.

Further research is required to elucidate the specific properties, reactivity, and potential

biological effects of 5-Iodo-1-pentanol acetate. The lack of comprehensive data presents an

opportunity for new investigations into this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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